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Trichlorophenoxy)acetohydrazide
CAS No.: 2381-77-3

Cat. No.: B1267961

Get Quote
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Technical Monograph: 2-(2,4,5-Trichlorophenoxy)acetohydrazide

Part 1: Executive Summary & Core Identity

Compound Definition 2-(2,4,5-Trichlorophenoxy)acetohydrazide is a synthetic organic
compound acting as a critical intermediate in the development of agrochemicals and
pharmaceutical agents. Structurally, it consists of a lipophilic 2,4,5-trichlorophenoxy moiety
linked to a hydrophilic acetohydrazide tail. While its parent compound, 2,4,5-
Trichlorophenoxyacetic acid (2,4,5-T), is a historically significant auxin-mimic herbicide, the
hydrazide derivative serves primarily as a scaffold for generating Schiff bases (hydrazones)
with potent antimicrobial, antifungal, and anti-inflammatory properties.

The InChlKey The International Chemical Identifier Key (InChiKey) for this compound is the
unique, fixed-length hash that serves as its digital fingerprint.
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InChIKey:RINOGGWECYOHOH-UHFFFAOYSA-N

Chemical Informatics Table

Identifier Value

IUPAC Name 2-(2,4,5-trichlorophenoxy)acetohydrazide
CAS Registry Number 2381-77-3

Molecular Formula CsH7CIsN20:2

Molecular Weight 269.51 g/mol

SMILES C1=C(C(=CC(=C1CI)CI)CI)OCC(=O)NN

InChl=1S/C8H7CI3N202/c9-4-1-6(11)7(2-

INnChl Strin
g 5(4)10)15-3-8(14)13-12/h1-2H,3,12H2,(H,13,14)

Part 2: Chemical Structure & InChl Analysis

The InChlKey RINOGGWECYOHOH-UHFFFAOYSA-N is not random; it is a hashed
representation of the compound's connectivity and stereochemistry.

e Block 1 (Connectivity):RINOGGWECYOHOH

o Encodes the molecular skeleton: the trichlorobenzene ring, the ether linkage, and the
hydrazide chain.

e Block 2 (Stereochemistry/Isotopes):UHFFFAOYSA
o UHFFFAOQY indicates no defined stereocenters (achiral).

o SAindicates the standard version (protonation state).
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» Block 3 (Protonation):N
o Indicates a neutral charge state.

Structural Visualization (DOT) The following diagram illustrates the logical connectivity of the
molecule.

2,4,5-Trichlorophenyl Ring C1-O Bond Ether Linkage C-C Bond Carbonyl Group Amide Bond Hydrazide Moiety
(Lipophilic Core) (-O-CH2-) (C=0) (-NH-NH2)

Figure 1: Structural connectivity of 2-(2,4,5-Trichlorophenoxy)acetohydrazide.

Click to download full resolution via product page
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Part 3: Synthesis Protocol

The synthesis of 2-(2,4,5-Trichlorophenoxy)acetohydrazide is a two-step process starting
from 2,4,5-trichlorophenol. This protocol prioritizes yield and purity, specifically mitigating the
risk of dioxin formation by controlling temperature.

Reaction Scheme

« Esterification: 2,4,5-Trichlorophenol + Ethyl chloroacetate

Ethyl 2-(2,4,5-trichlorophenoxy)acetate.

e Hydrazinolysis: Ethyl ester + Hydrazine Hydrate

Target Hydrazide.

Step-by-Step Methodology
Step 1: Synthesis of the Ethyl Ester Intermediate

e Reagents: 2,4,5-Trichlorophenol (0.01 mol), Ethyl chloroacetate (0.01 mol), Anhydrous
Potassium Carbonate (
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, 0.015 mol), Acetone (dry).

e Procedure:

o

Dissolve 2,4,5-trichlorophenol in dry acetone in a round-bottom flask.

Add anhydrous

and stir for 30 minutes to generate the phenoxide anion.

Add ethyl chloroacetate dropwise.

Reflux the mixture for 6—8 hours. Monitor via TLC (Hexane:Ethyl Acetate 7:3).

Filter the hot solution to remove inorganic salts (

).

Evaporate the solvent to yield the ester precipitate. Recrystallize from ethanol.

Step 2: Hydrazinolysis (Target Synthesis)

o Reagents: Ethyl 2-(2,4,5-trichlorophenoxy)acetate (from Step 1), Hydrazine hydrate (80% or

99%, excess), Absolute Ethanol.

e Procedure:

o

Dissolve the ester (0.01 mol) in absolute ethanol (30 mL).

Slowly add hydrazine hydrate (0.02 mol) with stirring. Note: Excess hydrazine drives the
equilibrium toward the product.

Reflux the mixture for 4—-6 hours. A solid precipitate usually forms upon cooling.

Workup: Cool the mixture in an ice bath. Filter the solid product.[1]

Purification: Wash with cold ethanol and recrystallize from ethanol/water to obtain needle-
like crystals.

Synthesis Workflow Diagram
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Figure 2: Synthetic pathway for 2-(2,4,5-Trichlorophenoxy)acetohydrazide.
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Part 4: Analytical Characterization

To validate the synthesis, the following spectral signatures must be confirmed.
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Expected Signal

Technique Feature Assignment
(ppm [ cm™)
) Carbonyl stretching of
IR Spectroscopy Amide | (C=0) 1650-1690 cm—! ]
the hydrazide.
Primary and
NH Stretching 3200-3350 cm~? secondary amine

stretches (-NH-NH-2).

Aryl alkyl ether

C-0-C 1230-1250 cm~1 _
stretching.
Two singlets (H-3 and
1H NMR (DMSO-ds) Aromatic Protons 7.4 —7.8 ppm (S) H-6 of the benzene
ring).
Methylene 4.6 — 4.8 ppm (s) -O-CH2-CO- protons.
) Amide proton (-CO-
Hydrazide NH 9.0 — 9.5 ppm (s)
NH-).
) Terminal amino
Amino NH2 4.0 — 4.5 ppm (bs)

protons (-NHz).

Self-Validation Check: The disappearance of the ethyl ester quartet (4.1 ppm) and triplet (1.2
ppm) from the intermediate, combined with the appearance of the NH/NH:z signals, confirms
the conversion.

Part 5: Applications & Biological Potential

1. Precursor for Schiff Bases (Pharmacophores) The primary research utility of this hydrazide is
as a "key" to unlock a library of Schiff bases. By condensing the terminal amino group (-NH2)
with various aromatic aldehydes, researchers create N-benzylidene-2-(2,4,5-
trichlorophenoxy)acetohydrazides.

e Mechanism: The azomethine linkage (-CH=N-) formed in this reaction mimics peptide bonds
and can bind to bacterial enzymes or DNA.
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o Target Activity: Literature suggests these derivatives exhibit significant activity against S.
aureus (Gram-positive) and E. coli (Gram-negative) due to the lipophilicity of the
trichlorophenoxy tail facilitating cell membrane penetration.

2. Metal Chelation The hydrazide moiety possesses nitrogen and oxygen donors capable of
bidentate chelation with transition metals (Cu2*, Co?*, Ni2*). These complexes often show
enhanced biological activity compared to the free ligand.

Part 6: Safety & Toxicology (Critical)

The Dioxin Legacy The starting material, 2,4,5-trichlorophenol, is historically linked to the
formation of 2,3,7,8-Tetrachlorodibenzo-p-dioxin (TCDD) if the synthesis temperature exceeds
160°C under alkaline conditions.

o Protocol Safety: The synthesis described above uses mild reflux conditions (approx. 80°C for
ethanol/acetone), which is well below the threshold for significant dioxin formation.

e Handling: Always handle the parent phenol and the final hydrazide with gloves and in a fume
hood. Treat all waste as potentially halogenated hazardous waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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